Cas no 99064-99-0 (Ethanone,1-(1,2-dimethyl-3-piperidinyl)-)

• Product name: Ethanone,1-(1,2-dimethyl-3-piperidinyl)-
• CAS No: 99064-99-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 802199
• PubChem ID: 130026710

Ethanone,1-(1,2-dimethyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,2-dimethyl-3-piperidinyl)-
• Ketone, 1,2-dimethyl-3-piperidyl methyl (6CI)
• DTXSID701283858
• 99064-99-0
• 1-(1,2-Dimethyl-3-piperidinyl)ethanone

• Inchi： InChI=1S/C9H17NO/c1-7-9(8(2)11)5-4-6-10(7)3/h7,9H,4-6H2,1-3H3
• InChI Key： IVRSCQFPIOPZHA-UHFFFAOYSA-N
• SMILES： CC1C(CCCN1C)C(=O)C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų